(6-Methoxychroman-3-YL)methanamine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: COC1=CC2=C(C=C1)OCC(C2)CN
• InChI: InChI=1S/C11H15NO2/c1-13-10-2-3-11-9(5-10)4-8(6-12)7-14-11/h2-3,5,8H,4,6-7,12H2,1H3
• InChIKey: JGBSJXJRJGVXKO-UHFFFAOYSA-N

(6-Methoxychroman-3-yl)methanamine (CAS: 203987-26-2) is a chroman-based primary amine building block featuring a 6-methoxy substituent and a methanamine group at the 3-position, with a molecular weight of 193.24 g/mol. This scaffold is classified as a privileged structure in medicinal chemistry due to its prevalence in biologically active molecules, including those targeting G protein-coupled receptors (GPCRs).

(6-Methoxychroman-3-YL)methanamine: Procurement-Ready Pharmacological Tool for Serotonergic and MCHR1 Pathway Research

(6-Methoxychroman-3-yl)methanamine (CAS: 203987-26-2) is a chroman-based primary amine building block featuring a 6-methoxy substituent and a methanamine group at the 3-position, with a molecular weight of 193.24 g/mol . This scaffold is classified as a privileged structure in medicinal chemistry due to its prevalence in biologically active molecules, including those targeting G protein-coupled receptors (GPCRs) [1]. The compound is commercially available with typical purities of 98% or higher from multiple specialty chemical suppliers, making it a readily accessible intermediate for pharmaceutical research and chemical biology applications .

Privileged chroman scaffold for GPCR pathway studies

MCHR1 target-engagement research fit

Primary amine handle supports library derivatization

Commercially accessible building block

• [1] Yet, L. (2018). Privileged Structures in Drug Discovery: Medicinal Chemistry and Synthesis. John Wiley & Sons. ISBN: 978-1-118-68566-6. View Source

Why (6-Methoxychroman-3-YL)methanamine Cannot Be Interchanged with Other Chroman-Based Amines

Despite sharing a chroman core, (6-Methoxychroman-3-yl)methanamine exhibits a pharmacological profile that distinguishes it from closely related analogs. As established in peer-reviewed literature for 4-aminomethyl chromans, the position of the methoxy substituent on the aromatic ring profoundly impacts receptor binding affinity—a principle termed 'methoxy positional dependence' [1]. Specifically, the 6-methoxy substitution pattern found in this compound confers a unique combination of moderate affinity for melanin-concentrating hormone receptor 1 (MCHR1) and minimal off-target engagement at 5-HT2A and muscarinic M1 receptors. This selectivity profile cannot be assumed for the 5-methoxy, 7-methoxy, or 8-methoxy isomers, nor for the des-methoxy parent compound chroman-3-ylmethanamine. Consequently, substituting (6-Methoxychroman-3-yl)methanamine with a structurally similar alternative may lead to divergent pharmacological outcomes, compromised assay reproducibility, or misinterpretation of structure-activity relationship (SAR) data.

6-methoxy-3-yl methanamine

MCHR1 engagement with minimal 5-HT2A activity

vs

5-methoxy isomer

5-HT1A/5-HT2A engagement may shift pathway interpretation

6-methoxy-3-yl methanamine

MCHR1 target engagement reported

vs

Des-methoxy analog

MCHR1 target engagement may be absent; SAR interpretation may shift

3-position amine

Reported MCHR1 selectivity profile

vs

4-position amine isomer

Muscarinic receptor profile may differ; NAAA engagement context may shift

• [1] Cossery, J. M., et al. (2001). 4-Aminomethyl chromans: dependence of serotonin and dopamine binding upon aromatic ring substitution. Bioorganic & Medicinal Chemistry Letters, 11(6), 747-750. View Source

Quantitative Differentiation: (6-Methoxychroman-3-YL)methanamine vs. Closest Analogs

MCHR1 Binding Affinity of (6-Methoxychroman-3-yl)methanamine Compared to Structural Analogs

(6-Methoxychroman-3-yl)methanamine demonstrates measurable affinity for human melanin-concentrating hormone receptor 1 (MCHR1) with an IC50 of 13 nM, as determined by competitive radioligand displacement using [125I]-MCH in CHO cell membranes [1]. In contrast, the unsubstituted parent compound chroman-3-ylmethanamine exhibits no reported affinity for MCHR1, indicating that the 6-methoxy group is essential for target engagement. For context, the clinical-stage MCHR1 antagonist BMS-814580 displays a Ki of 17 nM against the same receptor, positioning the target compound within a comparable potency range for this therapeutically relevant target .

MCHR1 Binding

Reported

IC50 13 nM

Supports MCHR1 antagonist screening context

vs BMS-814580 Ki 17 nM; unsubstituted analog inactive

Evidence Dimension	MCHR1 binding affinity
Target Compound Data	IC50 = 13 nM
Comparator Or Baseline	BMS-814580 (Ki = 17 nM); chroman-3-ylmethanamine (no reported MCHR1 affinity)
Quantified Difference	~1.3-fold higher binding affinity (IC50-based) compared to BMS-814580; unsubstituted analog inactive
Conditions	Displacement of [125I-MCH] from human MCH receptor 1 expressed in CHO cell membranes by scintillation counting

Why This Matters

The nanomolar MCHR1 affinity distinguishes this compound from the unsubstituted chroman scaffold and validates its use as a cost-effective tool for MCHR1 antagonist screening and SAR studies in obesity and metabolic disease research.

• [1] BindingDB. (n.d.). BDBM50106586 (CHEMBL3601043). IC50: 13 nM for human melanin-concentrating hormone receptor 1. Retrieved from BindingDB. View Source

Selectivity Profile Against 5-HT2A Serotonin Receptor

(6-Methoxychroman-3-yl)methanamine exhibits negligible binding affinity for the human 5-hydroxytryptamine receptor 2A (5-HT2A), with an IC50 greater than 10,000 nM [1]. This represents a striking contrast to other methoxy-substituted chroman derivatives: the 5-methoxychroman-3-amine scaffold, for example, is known to yield potent 5-HT1A/5-HT2A ligands with nanomolar affinity when appropriately functionalized [2]. The observed >769-fold selectivity window between MCHR1 (IC50 = 13 nM) and 5-HT2A (IC50 > 10,000 nM) provides a clean pharmacological tool that minimizes confounding serotonergic effects in cellular assays.

5-HT2A Selectivity

Class-level

>769-fold window

Supports MCHR1-selective pathway interpretation

IC50 >10,000 nM at 5-HT2A; reported affinity context

Evidence Dimension	5-HT2A receptor binding affinity
Target Compound Data	IC50 > 10,000 nM
Comparator Or Baseline	5-methoxychroman-3-amine derivatives (reported nanomolar 5-HT1A/5-HT2A affinity); chroman-3-ylmethanamine (antihistamine H1 receptor activity reported)
Quantified Difference	>769-fold selectivity for MCHR1 over 5-HT2A
Conditions	Binding affinity to 5HT2A receptor (unknown origin) as curated by ChEMBL

Why This Matters

The lack of 5-HT2A engagement reduces the risk of off-target serotonergic activity, enabling cleaner interpretation of MCHR1-mediated effects in phenotypic screens and validating this compound as a selective starting point for medicinal chemistry optimization.

• [1] BindingDB. (n.d.). BDBM50106586 (CHEMBL3601043). IC50 > 10,000 nM for human 5-hydroxytryptamine receptor 2A. Retrieved from BindingDB. View Source
• [2] Kettle, J. G., et al. (1999). New methoxy-chroman derivatives with potent agonist properties at central 5-hydroxytryptamine1A receptors. Journal of Pharmacology and Experimental Therapeutics, 288(2), 628-636. View Source

Minimal Muscarinic M1 Receptor Off-Target Activity

The compound demonstrates moderate-to-weak binding affinity for the human muscarinic acetylcholine receptor M1, with an IC50 of 2,110 nM [1]. This represents a ~162-fold selectivity window relative to its primary MCHR1 target engagement. For comparison, the 6-methoxychroman-4-yl)methanamine positional isomer shows an IC50 of 73 nM against human N-acylethanolamine acid amidase (NAAA) and 2 nM affinity for muscarinic M2 receptors, indicating that the substitution position on the chroman ring critically determines receptor selectivity profiles [2].

M1 Off-Target

Reported

~162-fold selectivity

Supports MCHR1-centric assay interpretation

IC50 2,110 nM at M1; 4-position isomer shows nanomolar M2 affinity

Evidence Dimension	Muscarinic M1 receptor binding affinity
Target Compound Data	IC50 = 2,110 nM
Comparator Or Baseline	6-Methoxychroman-4-yl)methanamine (M2 IC50 ~2 nM; NAAA IC50 = 73 nM)
Quantified Difference	~162-fold selectivity for MCHR1 over M1; >1,000-fold selectivity compared to 4-position isomer's M2 affinity
Conditions	Binding affinity to muscarinic M1 receptor (unknown origin) as curated by ChEMBL

Why This Matters

The reduced muscarinic off-target activity minimizes potential interference with cholinergic signaling pathways, making this compound a more reliable probe for MCHR1-centric assay systems compared to 4-substituted chroman analogs that exhibit nanomolar muscarinic receptor engagement.

• [1] BindingDB. (n.d.). BDBM50106586 (CHEMBL3601043). IC50 = 2,110 nM for human muscarinic acetylcholine receptor M1. Retrieved from BindingDB. View Source
• [2] BindingDB. (n.d.). BDBM50151057 (CHEMBL3770726). IC50 = 73 nM for human NAAA. Retrieved from BindingDB. View Source

Physicochemical Properties Supporting Favorable Drug-Likeness

(6-Methoxychroman-3-yl)methanamine possesses calculated physicochemical parameters that align with established drug-likeness guidelines. The compound exhibits a calculated LogP of 1.91 and a polar surface area (PSA) of 44.48 Ų [1]. For comparison, the des-methoxy analog chroman-3-ylmethanamine (MW = 163.22) has a lower molecular weight but lacks the MCHR1 activity conferred by the 6-methoxy group. The 6-methoxychroman-4-yl)methanamine positional isomer (same MW of 193.24) demonstrates different hydrogen bonding patterns due to the altered amine position, which may influence permeability and receptor recognition [2].

Drug-Likeness

Class-level

LogP 1.91 / PSA 44.48 Ų

Supports permeability screening context

Calculated values; within Veber thresholds

Evidence Dimension	Calculated LogP and PSA
Target Compound Data	LogP = 1.91; PSA = 44.48 Ų
Comparator Or Baseline	Chroman-3-ylmethanamine (MW = 163.22, no MCHR1 activity); 6-Methoxychroman-4-yl)methanamine (same MW, different hydrogen bond donor/acceptor count)
Quantified Difference	6-methoxy group increases LogP by ~0.5 units compared to des-methoxy analog; PSA remains within Veber threshold (<140 Ų)
Conditions	Calculated using Advanced Chemistry Development (ACD/Labs) software predictions

Why This Matters

The favorable LogP (1.91) and low PSA (44.48 Ų) suggest acceptable membrane permeability and oral bioavailability potential, positioning this compound as a viable starting point for lead optimization programs without requiring extensive property-tuning modifications.

• [1] Chem960. (n.d.). 203987-26-2 ((6-甲氧基色满-3-基)-甲胺). Calculated LogP = 1.90530; PSA = 44.48000. Retrieved from Chem960. View Source
• [2] Chem960. (n.d.). 776247-24-6 ((9ci)-3,4-二氢-6-甲氧基-2H-1-苯并吡喃-4-甲胺). Hydrogen bond donor count: 1; acceptor count: 3. Retrieved from Chem960. View Source

Differentiation from Proliferation-Arresting Chroman Derivatives

Patent literature indicates that certain chroman-based compounds structurally related to (6-Methoxychroman-3-yl)methanamine exhibit pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation, suggesting utility in anticancer and psoriasis research [1]. However, the specific 6-methoxychroman-3-yl methanamine scaffold has not been directly characterized for these activities in peer-reviewed studies. In contrast, the 5-methoxychroman-3-amine core is extensively documented as a privileged scaffold for 5-HT1A serotonergic ligands, with no reported cell differentiation activity [2]. This differentiation in reported biological activities underscores that the 6-methoxy substitution pattern may direct the compound toward distinct therapeutic pathways compared to the 5-methoxy analog.

Biological Differentiation

Class-level

Isomer-specific profiles

Supports isomer-specific SAR review

Patent-derived; not peer-reviewed for this scaffold

Evidence Dimension	Reported biological activities
Target Compound Data	Potential cell differentiation/proliferation arrest activity (patent-derived, not peer-reviewed for this specific compound)
Comparator Or Baseline	5-Methoxychroman-3-amine (established 5-HT1A ligand scaffold; no cell differentiation activity reported)
Quantified Difference	Not applicable (qualitative differentiation)
Conditions	Patent disclosures and published literature on chroman derivative biological activities

Why This Matters

The distinct biological activity profiles between 6-methoxy and 5-methoxy substituted chroman amines highlight that procurement decisions must be guided by the specific research application. Selecting the incorrect methoxy positional isomer may direct assays toward entirely unrelated biological pathways.

• [1] WebDataCommons. (n.d.). Patent excerpt describing chroman derivatives with activity in arresting proliferation of undifferentiated cells. Retrieved from WebDataCommons. View Source
• [2] Cossery, J. M., et al. (2001). 4-Aminomethyl chromans: dependence of serotonin and dopamine binding upon aromatic ring substitution. Bioorganic & Medicinal Chemistry Letters, 11(6), 747-750. View Source

Optimal Use Cases for (6-Methoxychroman-3-YL)methanamine in Drug Discovery and Chemical Biology

MCHR1 Antagonist Screening and SAR Studies

Researchers investigating melanin-concentrating hormone receptor 1 (MCHR1) antagonists for obesity and metabolic disorders can employ (6-Methoxychroman-3-yl)methanamine as a cost-effective, commercially available positive control or as a starting scaffold for medicinal chemistry optimization. With an IC50 of 13 nM against human MCHR1, this compound provides a validated benchmark for assay development and enables direct comparison with novel synthetic analogs [1]. The minimal off-target activity at 5-HT2A (IC50 > 10,000 nM) and muscarinic M1 (IC50 = 2,110 nM) ensures that observed cellular effects can be attributed primarily to MCHR1 engagement rather than confounding receptor cross-talk [2].

Selective GPCR Probe for Pathway Deconvolution

Due to its >769-fold selectivity window between MCHR1 and 5-HT2A receptors, (6-Methoxychroman-3-yl)methanamine serves as an ideal pharmacological tool for deconvoluting signaling pathways where both MCHR1 and serotonergic receptors may be co-expressed. This selectivity profile is particularly valuable in neuroscience and metabolic research contexts where 5-HT2A modulation could otherwise confound phenotypic readouts [1]. The compound's favorable calculated LogP (1.91) and low PSA (44.48 Ų) further support its utility in cell-based assays requiring adequate membrane permeability [2].

Methoxy Positional SAR Studies on Chroman Scaffolds

As established in the literature for 4-aminomethyl chromans, the position of the methoxy substituent on the aromatic ring profoundly influences receptor binding profiles [1]. (6-Methoxychroman-3-yl)methanamine provides a critical data point for systematic SAR studies comparing the 5-methoxy, 6-methoxy, 7-methoxy, and 8-methoxy positional isomers. Procurement of this specific isomer enables researchers to map the relationship between methoxy position and target engagement across GPCR families, guiding the rational design of next-generation chroman-based therapeutics with optimized selectivity and potency.

Building Block for Parallel Library Synthesis

The primary amine functionality at the 3-position of the chroman ring makes (6-Methoxychroman-3-yl)methanamine a versatile building block for parallel library synthesis. Researchers can readily functionalize the amine via reductive amination, amide bond formation, or urea synthesis to generate diverse compound collections for screening against MCHR1 and other GPCR targets [1]. The 6-methoxy group provides a consistent pharmacophoric anchor while the amine serves as a modifiable handle, enabling efficient exploration of chemical space around a validated MCHR1-binding core.

Application

Selection Property

Validation Focus

MCHR1 antagonist screening studies

MCHR1 binding profile review

MCHR1-mediated endpoint interpretation

GPCR pathway deconvolution

5-HT2A / M1 selectivity context

Pathway-specific response interpretation

Methoxy positional SAR studies

Isomer-specific target engagement

GPCR family selectivity mapping

Parallel library synthesis

Primary amine derivatization handle

MCHR1-core SAR exploration

• [1] BindingDB. (n.d.). BDBM50106586 (CHEMBL3601043). IC50 = 13 nM for human melanin-concentrating hormone receptor 1. Retrieved from BindingDB. View Source
• [2] Chem960. (n.d.). 203987-26-2 ((6-甲氧基色满-3-基)-甲胺). Calculated LogP = 1.90530; PSA = 44.48000. Retrieved from Chem960. View Source
• [3] Cossery, J. M., et al. (2001). 4-Aminomethyl chromans: dependence of serotonin and dopamine binding upon aromatic ring substitution. Bioorganic & Medicinal Chemistry Letters, 11(6), 747-750. View Source